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Compound of Interest

Compound Name: cis-2-Octene

CAS No.: 7642-04-8

Cat. No.: B1239412

Get Quote

Technical Guide: Solubility Profile and Solvent Compatibility of cis-2-Octene

).

Executive Summary
cis-2-Octene (CAS 7642-04-8) is a mono-unsaturated alkene primarily utilized as a chemical

intermediate in alkylation reactions, polymerization, and surfactant synthesis. As a non-polar

hydrocarbon, its solubility profile is governed by weak London dispersion forces. While it

exhibits complete miscibility with non-polar organic solvents (e.g., hexane, toluene) and

moderate-to-high miscibility with polar organic solvents (e.g., ethanol, acetone), it displays

significant immiscibility with highly polar aprotic solvents (e.g., DMSO) and water.

This guide provides a mechanistic breakdown of these interactions, supported by Hansen

Solubility Parameters (HSP), and details a self-validating protocol for determining miscibility

limits.

Physicochemical Fundamentals
To predict the solubility of cis-2-octene, we must look beyond the simple "like dissolves like"

heuristic and employ thermodynamic quantification. The most robust system for this is the
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Hansen Solubility Parameter (HSP) approach, which decomposes the cohesive energy density

into three components: Dispersion (

), Polarity (

), and Hydrogen Bonding (

).[1]

Molecular Profile
Structure: Linear chain with a double bond at C2 in the cis (Z) configuration.[2][3]

Polarity: Low. The cis geometry creates a small net dipole moment compared to the trans

isomer, but it remains effectively non-polar.

Hydrophobicity: High (

).

Hansen Solubility Parameters (Estimated)
Specific HSP values for cis-2-octene are rarely isolated in literature, but values for its

structural isomer 1-octene serve as a highly accurate proxy due to the negligible impact of

double-bond position on cohesive energy density in aliphatic chains.

Parameter Symbol
Value (MPa

)

Mechanistic
Implication

Dispersion 15.3

Dominant force;

interacts well with

aliphatics/aromatics.

Polarity 1.0
Negligible dipole

interaction capability.

H-Bonding 2.4

Very low; cannot act

as an H-bond donor or

significant acceptor.
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Thermodynamic Logic: For cis-2-octene (Solute 1) to dissolve in a Solvent (2), the "distance" (

) between their parameters in Hansen space must be smaller than the interaction radius (

) of the solute.

Small

: High solubility (e.g., Hexane).

Large

: Immiscibility (e.g., Water, DMSO).

Solubility Profile in Organic Media
The following matrix categorizes common laboratory solvents based on their thermodynamic

compatibility with cis-2-octene.

Table 1: Solvent Compatibility Matrix
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Solvent Class
Representative
Solvents

Solubility Status
Mechanistic
Rationale

Aliphatic

Hydrocarbons

Hexane, Heptane,

Cyclohexane
Miscible

Perfect match in

;

.

Aromatic

Hydrocarbons

Toluene, Benzene,

Xylene
Miscible

High

overlap;

-electron interactions

stabilize the mixture.

Chlorinated Solvents

Chloroform,

Dichloromethane

(DCM)

Miscible

High dispersion forces

compensate for slight

polarity mismatch.

Ethers
Diethyl Ether, THF,

MTBE
Miscible

Low polarity and

moderate dispersion

forces allow mixing.

Polar Protic (Alcohols)
Ethanol, Methanol,

Isopropanol
Miscible (mostly)

Miscible at room

temp. Caution: Phase

separation may occur

at low temps (

C) or if water is

present.

Polar Aprotic

(Ketones/Esters)

Acetone, Ethyl

Acetate
Miscible

Sufficient non-polar

character (methyl

groups) to solvate the

octene chain.

Highly Polar Aprotic DMSO, Acetonitrile Immiscible / Limited High

and

of solvent create a

large
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. Octene is "squeezed

out" by strong solvent-

solvent interactions.

Aqueous Water Insoluble

Hydrophobic effect;

entropy penalty of

structuring water

around octene is too

high.

Deep Dive: The DMSO/Acetonitrile Anomaly
Researchers often assume "organic dissolves organic." However, cis-2-octene is frequently

immiscible with DMSO and Acetonitrile.

The Mechanism: DMSO (

,

) and Acetonitrile are highly structured liquids governed by strong dipole-dipole interactions.
Introducing a non-polar octene chain disrupts this network without providing energetic
compensation (no H-bonding, weak dispersion).

Practical Consequence: In reaction workups, cis-2-octene will form a top layer over DMSO,

allowing for easy liquid-liquid extraction without adding water.

Visualization: Solubility Decision Logic

Select Solvent Check Solvent Polarity

Non-Polar / Weakly Polar
(Hexane, Toluene, Ether)Low Dielectric

Polar Solvent
High Dielectric

Miscible
(Single Phase)
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High H-Bonding/Dipole?
(DMSO, Water)

Moderate Polarity
(Acetone, Ethanol)
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Immiscible / Phase Separation
(Two Layers)

Yes (Large Ra)

Entropically Favorable
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Figure 1: Decision tree for predicting cis-2-octene miscibility based on solvent polarity and H-

bonding potential.

Experimental Protocol: Determination of Miscibility
Limits
When working with borderline solvents (e.g., Methanol or Acetonitrile mixtures), theoretical

predictions must be validated. The Cloud Point Method is the industry standard for defining the

binodal curve (boundary between one-phase and two-phase regions).

Objective
Determine the precise temperature or concentration at which cis-2-octene phase separates

from a target solvent.

Materials
cis-2-Octene (>95% purity).[4]

Target Solvent (anhydrous).

Jacketed glass vessel with magnetic stirring.

Calibrated thermometer / thermocouple.

Laser pointer (optional, for Tyndall effect detection).

Workflow Diagram
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1. Preparation
Mix Solvent & Octene (e.g., 1:1 ratio)

in jacketed vessel.

2. Equilibration
Heat to T_start (e.g., 50°C)

until solution is clear.

3. Cooling Ramp
Cool slowly (1°C/min)

while stirring.

4. Observation
Watch for turbidity (Cloud Point)

or laser scattering.

5. Validation
Re-heat to clear, then cool again

to confirm T_cloud.

Click to download full resolution via product page

Figure 2: Step-by-step Cloud Point methodology for verifying solvent compatibility.

Detailed Procedure
Preparation: In a clean, dry vial, add cis-2-octene and the test solvent in a defined ratio

(e.g., 10% w/w octene).

Initial State: If the mixture is biphasic at room temperature, heat gently until it becomes

homogeneous (Upper Critical Solution Temperature behavior) or note it as "Immiscible."

Cooling: If homogeneous, slowly cool the mixture while stirring.

Endpoint Detection: The Cloud Point is the temperature at which the clear solution suddenly

becomes turbid (milky). This indicates the formation of micro-droplets of the octene-rich
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phase.

Note: For Methanol/Octene mixtures, this often occurs near room temperature depending

on water content.

Record: Document the temperature (

). Repeat for different concentrations to map the full phase diagram.

Applications & Handling
Reaction Solvent Selection

Hydrogenation: Use Hexane or Ethanol. Ethanol is preferred for easier catalyst removal,

provided the catalyst is compatible.

Epoxidation: Use Dichloromethane (DCM). It solubilizes both the non-polar alkene and the

often polar oxidant (e.g., mCPBA).

Extraction Strategies
Removing Octene from Reaction Mixtures: If the product is polar (e.g., a diol), use

Acetonitrile or DMSO to dissolve the product; extract the unreacted cis-2-octene with

Hexane. The two phases will separate cleanly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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